Cas no 29821-30-5 (DL-2,5-Dihydrophenylalanine)

• Product Name: DL-2,5-Dihydrophenylalanine
• CAS No: 29821-30-5
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 268462
• Update Time: 2024-03-01

DL-2,5-Dihydrophenylalanine Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexadiene-1-propanoicacid, a-amino-
• 1,4-Cyclohexadiene-1-propanoicacid, a-amino-, (?à)-
• 1,4-Cyclohexadiene-1-propionic acid, a-amino-, DL- (8CI)
• DL-2,5-Dihydrophenylalanine
• DL-1,4-Cyclohexadiene-1-alanine
• DL-3-(2,5-Cyclohexadienyl)alanine
• Alanine, 3-(2,5-cyclohexadienyl)-, DL-
• AT 119
• 3-Cyclohexa-1,4-dien-1-ylalanine
• NSC140378
• NCI60_000891
• 1,4-Cyclohexadiene-1-propionic acid, alpha-amino-, DL-
• 1,4-Cyclohexadiene-1-propionic acid, alpha-amino-, DL- (8CI)

• Inchi： 1S/C9H13NO2/c10-8(9(11)12)6-7-4-2-1-3-5-7/h1-2,5,8H,3-4,6,10H2,(H,11,12)
• InChI Key： FSZMHEMPLAVBQZ-UHFFFAOYSA-N
• SMILES： OC(C(CC1=CCC=CC1)N)=O

Computed Properties

• Exact Mass: 167.094629
• Monoisotopic Mass: 167.094629
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3

Experimental Properties

• Density: 1.162
• Boiling Point: 313.7°Cat760mmHg
• Flash Point: 143.5°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives